N-(2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide

• IUPAC Name: N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide
• InChI: InChI=1S/C13H15N3O3/c1-8-5-4-6-16-12(8)14-9(2)11(13(16)18)15-10(17)7-19-3/h4-6H,7H2,1-3H3,(H,15,17)
• InChI Key: YTJOWGRPGFAUEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)NC(=O)COC)C
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

“N-(2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-methoxyacetamide” is a chemical compound that belongs to the class of pyrido[1,2-a]pyrimidines. It has been studied for its potential anti-HIV-1 activity.

Synthesis Analysis

The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound can be found in various databases such as the NIST Chemistry WebBook. It is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving this compound have been studied in the context of its anti-HIV-1 activity. The designed compounds bind into the active site of IN such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion.

Mechanism of Action

The mechanism of action of this compound is related to its anti-HIV-1 activity. It binds into the active site of IN such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion.

Future Directions

The future directions for the study of this compound could involve further exploration of its anti-HIV-1 activity and potential applications in the treatment of HIV-1. Additionally, the synthesis process could be optimized for large-scale production.